Cas no 194938-88-0 (Methyl 2,6-difluoro-4-hydroxybenzoate)

Methyl 2,6-difluoro-4-hydroxybenzoate structure
194938-88-0 structure
Product name:Methyl 2,6-difluoro-4-hydroxybenzoate
CAS No:194938-88-0
MF:C8H6O3F2
MW:188.12824
MDL:MFCD11042796
CID:1090652
PubChem ID:22087431

Methyl 2,6-difluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-difluoro-4-hydroxybenzoate
    • AK143529
    • Benzoic acid, 2,6-difluoro-4-hydroxy-, methyl ester
    • CTK0A0657
    • KB-78483
    • SureCN197844
    • AKOS006308879
    • DA-08646
    • AS-42874
    • Methyl2,6-difluoro-4-hydroxybenzoate
    • MFCD11042796
    • methyl 2,6-difluoro-4-hydroxy-benzoate
    • CS-0038883
    • EN300-734614
    • 2,6-difluoro-4-hydroxy-benzoic acid methyl ester
    • A1-21506
    • DTXSID70622354
    • ZPVGRBTXDTZVIG-UHFFFAOYSA-N
    • SCHEMBL197844
    • 2,6-difluoro-4-hydroxybenzoic acid methyl ester
    • 194938-88-0
    • MDL: MFCD11042796
    • Inchi: InChI=1S/C8H6F2O3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3
    • InChI Key: ZPVGRBTXDTZVIG-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=C(C=C(C=C1F)O)F

Computed Properties

  • Exact Mass: 188.02848
  • Monoisotopic Mass: 188.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.51 g/l) (25 º C),
  • PSA: 46.53

Methyl 2,6-difluoro-4-hydroxybenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M303978-100mg
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0
100mg
$ 160.00 2022-06-04
Alichem
A015008211-25g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
25g
$1649.17 2023-09-02
Alichem
A015008211-5g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
5g
$659.17 2023-09-02
Alichem
A015008211-10g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
10g
$989.17 2023-09-02
A2B Chem LLC
AE97519-25g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
25g
$1837.00 2024-04-20
A2B Chem LLC
AE97519-1g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
1g
$174.00 2024-04-20
Apollo Scientific
PC909789-100mg
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 98%
100mg
£60.00 2025-02-22
Apollo Scientific
PC909789-5g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 98%
5g
£862.00 2025-02-22
Apollo Scientific
PC909789-10g
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 98%
10g
£1293.00 2025-02-22
eNovation Chemicals LLC
Y1266570-100mg
Methyl 2,6-difluoro-4-hydroxybenzoate
194938-88-0 95%
100mg
$90 2025-03-01

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:194938-88-0)Methyl 2,6-difluoro-4-hydroxybenzoate
A856766
Purity:99%
Quantity:5g
Price ($):521.0